Cas no 18656-38-7 (1,2-Dimyristoyl-rac-glycero-3-phosphocholine)

• Product Name: 1,2-Dimyristoyl-rac-glycero-3-phosphocholine
• CAS No: 18656-38-7
• MF: C₃₆H₇₂NO₈P
• MW: 677.932553291321
• MDL: MFCD00066562
• CID: 144353
• PubChem ID: 24898894
• Update Time: 2025-06-12

1,2-Dimyristoyl-rac-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-, inner salt, 4-oxide
• 1,2-Dimyristoyl-rac-glycero-3-phosphocholine
• 1002-Dimyristoyl-rac-glycero-3-phosphocholine
• 1,2-dimyristoyl phosphatidylcholine
• 1,2-dimyristoyl-sn-glycero-3-phosphatidylcholine
• 2-Butynedioic acid, bis(3-methylphenyl) ester
• CTK1G0420
• Di-m-tolyl-acetylendicarboxylat
• dimyristoylphosphatidylcholine
• 1,2-Ditetradecanoyl-rac-glycerol-3-phosphocholine
• rac-Phosphatidylcholine, 1,2-dimyristoyl
• DL-α-Dimyristoyl-phosphatidylcholine
• DL-β,γ-Dimyristoyl-α-lecithin
• 14:0-PC
• DL-b,g-DiMyristoyl-a-lecithin
• DL-A-PHOSPHATIDYLCHOLINE, DIMYRISTOYL
• DL-b,g-Dimyristoyl-a-LecithinLecithin-
• RAC-1 2-DIMYRISTOYL-GLYCERO-3-PHOSPHO- &
• DL-BETA,GAMMA-DIMYRISTOYL-ALPHA-LECITHIN
• RAC-PHOSPHATIDYLCHLORINE, 1,2-DIMYRISTOYL
• DTXSID4046816
• AKOS024418777
• CHEBI:241349
• L-alpha-Dimyristoylphosphatidylcholine
• DMPC
• CS-0204636
• 13699-48-4
• EINECS 242-481-1
• D-5665
• DIMYRISTOYLPHOSPHATIDYLCHOLINE, DL-
• HY-W142596
• D-5667
• DL-,-Dimyristoyl--lecithin
• (1)-(7-Myristoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphatricosyl)trimethylammonium 4-oxide
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxotetradecyl)oxy)-, inner salt, 4-oxide
• FT-0625421
• Q27225712
• 1,2-DIMYRISTOYL-GLYCERO-3-PHOSPHOCHOLINE, (+/-)-
• DTXCID2026816
• U86ZGC74V5
• MFCD00066562
• 2,3-bis(1-oxotetradecoxy)propyl 2-(trimethylammonio)ethyl phosphate
• FT-0627667
• 1,2-DIMYRISTOYL-GLYCERO-3-PHOSPHOCHOLINE, DL-
• 18656-38-7
• 1,2-DIMYRISTOYL-DL-PHOSPHATIDYLCHOLINE
• EN300-7397752
• 1,2-Dimyristoyl-rac-glycero-3-phosphocholine, >=99%
• FT-0627775
• DIMYRISTOYL PHOSPHATIDYLCHOLINE, (+/-)-
• A839808
• 2,3-bis(tetradecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• DIMYRISTOYL-.ALPHA.-LECITHIN
• Tox21_112679
• ALFQ component DMPC
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-,inner salt,4-oxide
• NS00006318
• ALF component DMPC
• Soy bean phospholipid
• DB11283
• DL-dimyristoylphosphatidylcholine
• (2-{[2,3-bis(tetradecanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium
• 1,2-DIMYRISTOYL-PHOSPHATIDYLCHOLINE, (+/-)-
• dimyristoyl-phosphatidylcholine
• UNII-U86ZGC74V5
• 1,2-DIMYRISTOYL-GLYCERO-3-PHOSPHOCHOLINE
• SCHEMBL244839
• Army Liposome Formulation component DMPC
• 1,2-diMyristoyl-d54-sn-glycero-3-phosphocholine-1,1,2,2-d4-N,N,N-triMethyl-d9
• 1,2-DIMYRISTOYL-PHOSPHATIDYLCHOLINE
• CHEMBL316257
• 2,3-bis(tetradecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• Dimyristoyllecithin
• 2,3-di(tetradecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• [2-({[2,3-bis(tetradecanoyloxy)propyl] phosphonato}oxy)ethyl]trimethylazanium
• CAS-18656-38-7
• NCGC00181029-01
• 1,2 Ditetradecyl glycero 3 phosphocholine
• DMPC;L-beta,gamma-Dimyristoyl-alpha-lecithin
• CITHEXJVPOWHKC-UHFFFAOYSA-N
• 1,2-Dimyristoyl-glycero-3-phosphorylcholine
• (2-(((2,3-bis(tetradecanoyloxy)propyl) phosphonato)oxy)ethyl)trimethylazanium
• 1,2 Ditetradecanoyl glycero 3 phosphocholine
• 1,2-Ditetradecanoyl-glycero-3-phosphocholine
• (2-{[2,3-bis(tetradecanoyloxy)propyl phosphono]oxy}ethyl)trimethylazanium
• Dimyristoyl phosphatidylcholine
• 1,2-DIMYRISTOYL-PHOSPHATIDYLCHOLINE, (+/-)
• G73550
• (2-((2,3-bis(tetradecanoyloxy)propyl phosphono)oxy)ethyl)trimethylazanium
• DIMYRISTOYL-ALPHA-LECITHIN
• DIMYRISTOYL PHOSPHATIDYLCHOLINE, (+/-)
• DA-69377
• 1,2-Ditetradecyl-glycero-3-phosphocholine
• 1,2 Dimyristoyl glycero 3 phosphorylcholine

• MDL： MFCD00066562
• Inchi： 1S/C36H72NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-21-19-17-15-13-11-9-7-2/h34H,6-33H2,1-5H3
• InChI Key： CITHEXJVPOWHKC-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 677.499555
• Monoisotopic Mass: 677.499555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 111

Experimental Properties

• Color/Form: Uncertain
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 121.00000
• LogP: 10.12160
• Solubility: Uncertain

1,2-Dimyristoyl-rac-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on 1,2-Dimyristoyl-rac-glycero-3-phosphocholine

1,2-Dimyristoyl-rac-glycero-3-phosphocholine (CAS No. 18656-38-7): A Comprehensive Overview

1,2-Dimyristoyl-rac-glycero-3-phosphocholine (DMPC) is a synthetic phospholipid that has gained significant attention in the fields of biophysics, biochemistry, and pharmaceutical research. With the chemical abstracts service (CAS) number 18656-38-7, DMPC is a key component in the formation of lipid bilayers and vesicles, making it an essential tool for studying membrane properties and drug delivery systems.

The molecular structure of DMPC consists of two myristoyl (C14:0) fatty acid chains attached to a glycerol backbone, with a phosphocholine head group. This specific configuration imparts unique physical and chemical properties to DMPC, which are crucial for its applications in various scientific and medical fields. The phosphocholine head group is zwitterionic, meaning it has both positive and negative charges, which contributes to its amphiphilic nature and ability to form stable bilayers.

In biophysical studies, DMPC is often used to model biological membranes due to its similarity to natural phospholipids found in cell membranes. Researchers can use DMPC to create lipid vesicles or liposomes, which are spherical structures composed of one or more lipid bilayers. These liposomes can be used to study the behavior of membrane proteins, the permeability of membranes to various molecules, and the effects of different environmental conditions on membrane stability.

One of the most significant applications of DMPC is in drug delivery systems. Liposomes made from DMPC can encapsulate both hydrophilic and hydrophobic drugs, providing a protective environment that enhances drug stability and bioavailability. This property makes DMPC an attractive candidate for targeted drug delivery, where liposomes can be designed to release their cargo at specific sites within the body. Recent studies have shown that DMPC-based liposomes can improve the therapeutic efficacy of anticancer drugs by reducing their toxicity and increasing their accumulation in tumor tissues.

In addition to its use in drug delivery, DMPC has been extensively studied for its role in membrane fusion processes. Membrane fusion is a critical step in many biological processes, including viral entry into cells and intracellular trafficking. Researchers have used DMPC-containing liposomes to investigate the mechanisms of membrane fusion and to develop strategies for modulating these processes for therapeutic purposes.

The phase behavior of DMPC is another important aspect that has been extensively studied. DMPC undergoes a gel-to-liquid crystalline phase transition at a specific temperature, known as the melting temperature (Tm). This transition is characterized by a change in the packing arrangement of the fatty acid chains from an ordered gel phase to a disordered liquid crystalline phase. The Tm of DMPC is around 23°C, making it particularly useful for studies at physiological temperatures.

The ability of DMPC to form stable bilayers and undergo phase transitions makes it an ideal model system for studying lipid-lipid interactions and lipid-protein interactions. For example, researchers have used DMPC-based model membranes to investigate the effects of cholesterol on membrane fluidity and permeability. Cholesterol is known to modulate the physical properties of lipid bilayers by interacting with fatty acid chains and altering their packing arrangement. Studies using DMPC have provided valuable insights into how cholesterol influences membrane behavior and how this can be leveraged for therapeutic applications.

In the field of nanotechnology, DMPC has been used to create nanoscale structures with unique properties. For instance, researchers have developed DMPC-based nanovesicles that can be functionalized with targeting ligands or imaging agents. These nanovesicles have potential applications in diagnostics and therapeutics, where they can be used for targeted imaging or drug delivery.

The versatility of DMPC extends beyond its use in research laboratories. In industrial settings, DMPC is used as a raw material for producing various pharmaceutical products and cosmetics. Its ability to form stable emulsions and its non-toxic nature make it suitable for use in formulations that require high stability and low toxicity.

In conclusion, 1,2-Dimyristoyl-rac-glycero-3-phosphocholine (DMPC), with CAS number 18656-38-7, is a versatile phospholipid with wide-ranging applications in biophysics, biochemistry, pharmaceutical research, and industrial formulations. Its unique molecular structure and physical properties make it an invaluable tool for studying membrane behavior and developing advanced drug delivery systems. As research continues to uncover new insights into the properties and applications of DMPC, its importance in scientific and medical fields is likely to grow even further.